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Compound of Interest

Compound Name:
Methyl (4-bromo-2-

formylphenoxy)acetate

CAS No.: 24581-99-5

Cat. No.: B2958170

Get Quote

Part 1: Executive Technical Summary
Methyl (4-bromo-2-formylphenoxy)acetate is a bifunctionalized aromatic building block. Its

core utility lies in the orthogonal reactivity of its functional groups: the aldehyde (C-2 position)

and the

-phenoxy ester moiety. This structural arrangement makes it an ideal precursor for the
synthesis of 5-bromo-2-benzofurancarboxylates via the Rap-Stoermer condensation or similar
cyclization protocols.

For the analytical scientist, this compound presents a distinct spectroscopic signature

characterized by the interplay between the electron-withdrawing formyl/ester groups and the

electron-donating ether linkage.
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Chemical Property Data

IUPAC Name Methyl 2-(4-bromo-2-formylphenoxy)acetate

CAS Number 24581-99-5

Molecular Formula

C

H

BrO

Molecular Weight 273.08 g/mol

Physical State White to pale yellow solid

Melting Point
98–100 °C (typical range for pure crystalline

form)

Part 2: Synthesis & Structural Context
To understand the impurity profile often seen in spectra, one must understand the genesis of

the molecule. It is synthesized via the Williamson ether synthesis alkylation of 5-

bromosalicylaldehyde with methyl bromoacetate in the presence of a weak base (K

CO

).

Common Impurities:

5-Bromosalicylaldehyde (Starting Material): Detected by a phenolic -OH peak (~11 ppm) and

a shift in the aldehyde proton.

Hydrolysis Product (Carboxylic Acid): Broad -OH stretch in IR (2500–3300 cm

) and loss of the methyl singlet in NMR.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway illustrating the origin of the target compound and its downstream

utility.

Part 3: Spectroscopic Characterization
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum in CDCl

is the primary tool for purity assessment. The molecule exhibits a clean separation of aliphatic
and aromatic signals.

Protocol: Dissolve ~10 mg of sample in 0.6 mL CDCl

. Ensure the solvent is acid-free to prevent acetal formation with the aldehyde.

Table 1:

H NMR Data (400 MHz, CDCl

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

10.51 Singlet (s) 1H -CHO

Deshielded

formyl proton;

diagnostic for

oxidation state.

7.94 Doublet (d) 1H Ar-H3

Ortho to -CHO.

Hz (meta

coupling).

7.62
Doublet of

Doublets (dd)
1H Ar-H5

Para to -CHO.

Hz.

6.81 Doublet (d) 1H Ar-H6

Ortho to ether

linkage. Shielded

by oxygen

donation.

Hz.

4.80 Singlet (s) 2H
-OCH

-

Methylene

bridge; sharp

singlet confirms

no chiral center.

3.82 Singlet (s) 3H -OCH

Methyl ester;

integration

reference

standard.

Self-Validating Logic:

Integration Check: The ratio of the aldehyde proton (10.51 ppm) to the methyl ester (3.82

ppm) must be exactly 1:3. A deviation suggests ester hydrolysis or aldehyde oxidation.
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Coupling Verification: H-3 appears as a doublet due to meta-coupling with H-5, not ortho-

coupling. H-6 is a doublet due to ortho-coupling with H-5.

2. Infrared (IR) Spectroscopy
IR is critical for confirming the presence of both carbonyl species (aldehyde and ester) without

water interference.

Table 2: Key IR Absorptions (KBr Pellet/ATR)

Wavenumber (cm

)
Vibration Mode Functional Group Notes

1755 (C=O) stretch Ester

Sharp, strong band.

Higher frequency due

to

-oxygen.

1685 (C=O) stretch Aldehyde

Conjugated with the

aromatic ring,

lowering the

frequency.

1590, 1475 (C=C) stretch Aromatic Ring
Skeletal vibrations of

the benzene ring.

1230 (C-O-C) stretch Aryl Ether

Strong antisymmetric

stretch of the Ph-O-

CH

bond.

2850, 2750 (C-H) stretch Aldehyde C-H

"Fermi doublet"

characteristic of

aldehydes.

3. Mass Spectrometry (MS)
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Mass spectrometry provides the definitive confirmation of the bromine atom through its isotopic

signature.

Ionization Mode: EI (Electron Impact) or ESI+ (Electrospray).

Molecular Ion (M

): 272 and 274.

Isotope Pattern: The M and M+2 peaks appear in a 1:1 ratio, characteristic of the natural

abundance of

Br and

Br.

Fragmentation:

m/z 241/243: Loss of -OCH

(M - 31).

m/z 199/201: Loss of the acetate group (-CH

COOCH

), leaving the bromosalicylaldehyde cation.

Part 4: Structural Logic Diagram
The following diagram correlates the chemical shifts with the electronic environment of the

molecule, providing a visual logic for assignment.
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Electronic Effects on Chemical Shifts
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Figure 2: Correlation of electronic substituents to observed NMR shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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